Cas no 1805153-03-0 (3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine)

3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine is a specialized pyridine derivative featuring a unique combination of functional groups, including aminomethyl, difluoromethyl, and dihydroxy substituents. This structure imparts distinct reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both hydroxyl and aminomethyl groups enhances its ability to participate in hydrogen bonding and coordination chemistry, while the difluoromethyl moiety contributes to metabolic stability and lipophilicity. Its multifunctional nature makes it a versatile intermediate for synthesizing complex heterocyclic compounds. The compound’s stability under physiological conditions further underscores its suitability for research in drug discovery and development, particularly in designing enzyme inhibitors or bioactive molecules.

3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine structure

1805153-03-0 structure

Product Name:3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine

CAS No:1805153-03-0

MF:C₇H₈F₂N₂O₂

MW:190.147428512573

CID:4917857

Update Time:2025-06-14

3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine
- Inchi： 1S/C7H8F2N2O2/c8-7(9)5-3(1-10)6(13)4(12)2-11-5/h2,7,12H,1,10H2,(H,11,13)
- InChI Key： UUQBDKCNYWYNFI-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(C(=CN1)O)=O)CN)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 297
XLogP3: 0
Topological Polar Surface Area: 75.4

3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024004488-250mg	3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine	1805153-03-0	97%	250mg	$741.20	2022-04-01
Alichem	A024004488-500mg	3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine	1805153-03-0	97%	500mg	$1,078.00	2022-04-01
Alichem	A024004488-1g	3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine	1805153-03-0	97%	1g	$1,663.20	2022-04-01

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Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine (CAS No. 1805153-03-0)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine (CAS No. 1805153-03-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine has surged due to their versatility in medicinal chemistry. The presence of both hydroxyl and fluorine substituents enhances its binding affinity and metabolic stability, addressing key challenges in drug design. This compound is often explored in the context of structure-activity relationship (SAR) studies, where its efficacy and selectivity are rigorously evaluated.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine?" The synthesis typically involves multi-step organic reactions, including halogenation, amination, and oxidation, to achieve the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, making it a topic of interest in green chemistry discussions.

The pharmacokinetic properties of 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine are another area of active research. Scientists are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability as a drug candidate. Computational modeling and in vitro assays are commonly used to predict its behavior in biological systems, aligning with the growing trend of AI-driven drug discovery.

Another hot topic is the compound's potential role in neuroprotective therapies. Preliminary studies suggest that its dihydroxypyridine core may interact with neuronal receptors, offering therapeutic benefits for neurodegenerative conditions. This has led to increased searches for "pyridine derivatives in neurology" and "fluorinated compounds for CNS diseases", reflecting the intersection of chemistry and neuroscience.

From an industrial perspective, 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine is also valued for its applications in material science. Its ability to form stable complexes with metals makes it useful in catalysis and polymer chemistry. Researchers are exploring its use in biodegradable materials, responding to the global push for sustainable innovations.

In summary, 3-(Aminomethyl)-2-(difluoromethyl)-4,5-dihydroxypyridine (CAS No. 1805153-03-0) represents a multifaceted compound with broad potential across pharmaceuticals, biochemistry, and materials science. Its unique structural attributes and diverse applications continue to drive scientific inquiry and industrial interest, making it a standout subject in modern chemical research.